Cas no 105880-09-9 (beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure)

• Product Name: beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure
• CAS No: 105880-09-9
• MF: C₂₄H₄₀O₅
• MW: 408.57140827179
• CID: 2058926
• PubChem ID: 5283883
• Update Time: 2025-06-25

beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure Chemical and Physical Properties

Names and Identifiers

• beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure
• CHEBI:181159
• F96099
• '(2S,4R)-4-((3R,5S,7R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-hydroxypentanoic acid'
• 105880-09-9
• (23S)-3alpha,7alpha,23-Trihydroxy-5beta-cholan-24-oic Acid
• LMST04010103
• (2S,4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-hydroxypentanoic acid

• Inchi： 1S/C24H40O5/c1-13(10-20(27)22(28)29)16-4-5-17-21-18(7-9-24(16,17)3)23(2)8-6-15(25)11-14(23)12-19(21)26/h13-21,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,21+,23+,24-/m1/s1
• InChI Key： SLDVWYDDPPFGHK-CIEAULFFSA-N
• SMILES： O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)C[C@@H](C(=O)O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 408.28757437g/mol
• Monoisotopic Mass: 408.28757437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on beta-Phocaecholsaeure, 3alpha,7alpha,23-Trihydroxy-cholansaeure

Introduction to Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure (CAS No. 105880-09-9)

Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure, a compound with the chemical identifier CAS No. 105880-09-9, is a complex and highly functionalized bile acid derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound belongs to the class of polyhydroxylated cholanates, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure features multiple hydroxyl groups at specific positions (3alpha, 7alpha, and 23), which contribute to its unique chemical properties and biological interactions. These hydroxyl groups enhance the compound's solubility in water and its ability to interact with various biological targets, making it a promising candidate for drug development.

Bile acids are naturally occurring molecules that play crucial roles in lipid metabolism, cholesterol homeostasis, and signal transduction. Among the numerous bile acids, cholanates are particularly interesting due to their structural complexity and biological functions. The presence of multiple hydroxyl groups in Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure, enhances its potential as a signaling molecule and a therapeutic agent.

Recent research has highlighted the importance of polyhydroxylated bile acids in modulating various physiological processes. Studies have shown that these compounds can influence cholesterol metabolism by interacting with nuclear receptors such as the farnesoid X receptor (FXR) and the liver X receptors (LXR). The hydroxyl groups in Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure, facilitate its binding to these receptors, thereby modulating gene expression and cellular responses.

In addition to their role in lipid metabolism, bile acids have been implicated in immune regulation and inflammation. Emerging evidence suggests that Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure may possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and modulating immune cell function. This makes it a potential candidate for developing novel therapeutic strategies for inflammatory diseases.

The synthesis of Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure is a complex process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic techniques such as enzymatic hydroxylation and chiral resolution have been employed to obtain high-purity compounds. These synthetic methods ensure that the final product retains its biological activity and efficacy.

Several preclinical studies have demonstrated the potential of Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure as a therapeutic agent. For instance, studies in animal models have shown that this compound can reduce cholesterol levels by promoting bile acid synthesis and excretion. Additionally, it has been observed to improve insulin sensitivity and protect against liver damage caused by metabolic disorders.

The pharmacokinetic properties of Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure are also of interest. Due to its multiple hydroxyl groups, this compound exhibits good solubility in water and can be easily absorbed after oral administration. Its bioavailability is further enhanced by conjugation with glucuronic acid or sulfate groups through phase II metabolism. These properties make it a suitable candidate for oral drug delivery systems.

Future research is expected to explore the therapeutic potential of Beta-Phocaecholsäure, 3alpha,7alpha,23-Trihydroxy-cholansäure in various disease conditions. Clinical trials are planned to evaluate its efficacy in treating metabolic syndrome、non-alcoholic fatty liver disease (NAFLD)、and other chronic diseases associated with dysregulation of bile acid metabolism. The results of these trials will provide valuable insights into the clinical utility of this compound.

In conclusion，Beta-Phocaecholsäure，3α，7α，23-trihydroxy-cholansäure (CAS No. 105880-09-9) is a promising bile acid derivative with significant biological activities and therapeutic potential。Its unique molecular structure，characterized by multiple hydroxyl groups，enhances its ability to interact with biological targets and modulate physiological processes。Recent research has highlighted its role in lipid metabolism、immune regulation、and inflammation，making it a valuable candidate for developing novel therapeutic strategies。